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Compound of Interest

Compound Name: SU 4984

Cat. No.: B1233638

Get Quote

Part 1: Executive Summary
SU 4984 (CAS: 186610-89-9) is a synthetic small-molecule indolinone derivative designed as a

potent, ATP-competitive inhibitor of the Fibroblast Growth Factor Receptor 1 (FGFR1) tyrosine

kinase. With a molecular weight of 333.38 g/mol , it functions by occupying the ATP-binding

pocket of the receptor's catalytic domain, thereby blocking autophosphorylation and

downstream signaling cascades essential for angiogenesis and cell proliferation.

While primarily recognized for its activity against FGFR1 (IC₅₀ ≈ 10–20 µM), SU 4984 exhibits a

multi-kinase inhibitory profile, also affecting Platelet-Derived Growth Factor Receptor (PDGFR)

and the Insulin-Like Growth Factor 1 Receptor (IGF-1R).[1] This guide details the structural

basis of its activity, physicochemical handling requirements, and validated protocols for

experimental application.

Part 2: Chemical Identity & Structural Analysis
The pharmacological efficacy of SU 4984 is derived from its indolinone scaffold, a privileged

structure in kinase inhibitor medicinal chemistry (analogous to SU5402 and Sunitinib). The

molecule consists of an oxindole core linked via a methine bridge to a benzyl ring, which is

further substituted with a formyl-piperazine moiety.
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Physicochemical Data Table
Property Specification

Common Name SU 4984

Chemical Name
3-[4-(1-Formylpiperazin-4-yl)benzylidenyl]-2-

indolinone

CAS Registry Number 186610-89-9

Molecular Formula C₂₀H₁₉N₃O₂

Molecular Weight 333.38 g/mol

Appearance Yellow to orange crystalline solid

Solubility
Soluble in DMSO (up to ~20-50 mM); Insoluble

in water

SMILES
O=CN1CCN(CC1)c2ccc(C=C3C(=O)Nc4ccccc3

4)cc2

Structural Visualization (Graphviz)
The following diagram illustrates the chemical connectivity of SU 4984, highlighting the three

distinct pharmacophores: the Indolinone Core (H-bond donor/acceptor for the kinase hinge

region), the Benzylidene Linker, and the Piperazine Tail (solubilizing group).

Figure 1: Pharmacophore segmentation of SU 4984.
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Figure 1: Pharmacophore segmentation of SU 4984 demonstrating the modular assembly of

the kinase inhibitor.

Part 3: Mechanism of Action
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SU 4984 functions as a Type I kinase inhibitor. It binds to the active conformation of the FGFR1

kinase domain.

ATP Competition: The indolinone core mimics the adenine ring of ATP. It inserts into the cleft

between the N-terminal and C-terminal lobes of the kinase.

Hinge Interaction: The nitrogen (NH) and carbonyl (C=O) of the oxindole ring form hydrogen

bonds with the backbone residues of the kinase hinge region, anchoring the molecule.

Steric Blockade: The benzylidene and piperazine extensions project into the solvent-

accessible region or hydrophobic pocket, preventing the binding of ATP and the subsequent

transfer of the gamma-phosphate to tyrosine residues on the activation loop.

Signaling Pathway Inhibition

Figure 2: Signal transduction blockade by SU 4984 at the receptor level.
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Figure 2: Signal transduction blockade by SU 4984 at the receptor level.[1][2][3][4][5][6][7][8][9]

[10][11][12]

Part 4: Experimental Handling & Protocols
To ensure data integrity, SU 4984 must be handled strictly according to its physicochemical

limitations. It is hydrophobic and prone to precipitation in aqueous buffers if not properly

formulated.

Solubilization Protocol (Stock Solution)
Reagents:

SU 4984 Solid (Store at -20°C, desiccated).

Anhydrous DMSO (Dimethyl Sulfoxide), cell culture grade (≥99.9%).

Procedure:

Calculation: To prepare a 10 mM stock solution:

Weigh 3.33 mg of SU 4984.

Dissolve in 1.0 mL of anhydrous DMSO.

Note: If weighing smaller amounts, adjust volume accordingly (e.g., 1 mg in 300 µL

DMSO).

Dissolution: Vortex vigorously for 30–60 seconds. The powder should dissolve completely to

form a clear yellow/orange solution. If particulates persist, warm slightly to 37°C for 2

minutes.

Aliquoting: Do not store the bulk stock at 4°C. Aliquot into small volumes (e.g., 50 µL) in light-

protected (amber) microcentrifuge tubes.
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Storage: Store aliquots at -20°C or -80°C. Stable for 6 months. Avoid repeated freeze-thaw

cycles (maximum 1 cycle recommended).

In Vitro Assay Dilution
When using SU 4984 in cell-based assays (e.g., HUVEC proliferation or kinase assays), the

final DMSO concentration must be minimized to avoid solvent toxicity.

Workflow:

Thaw a 10 mM DMSO stock aliquot at room temperature.

Intermediate Dilution: Prepare a 10x or 100x intermediate solution in culture medium or

buffer immediately before use.

Example: To achieve 10 µM final concentration: Dilute 1 µL of 10 mM Stock into 999 µL of

medium (1:1000 dilution).

Precipitation Check: Inspect the intermediate dilution for turbidity. SU 4984 has low aqueous

solubility. If precipitation occurs, use a lower concentration or add a solubilizing agent (e.g.,

cyclodextrin) if compatible with the assay.

Treatment: Add the intermediate solution to cells. Ensure the final DMSO concentration is ≤

0.1%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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